3-(4-fluoro-3-methylphenyl)-1-((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one

• IUPAC Name: 3-(4-fluoro-3-methylphenyl)-1-(3-methylsulfanyl-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one
• InChI: InChI=1S/C18H24FNOS/c1-12-9-13(3-7-17(12)19)4-8-18(21)20-14-5-6-15(20)11-16(10-14)22-2/h3,7,9,14-16H,4-6,8,10-11H2,1-2H3
• InChI Key: SWSDPZIQAWJSPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CCC(=O)N2C3CCC2CC(C3)SC)F
• Molecular Formula: C18H24FNOS
• Molecular Weight: 321.5 g/mol
• CAS No.: 1795191-81-9

Description

3-(4-fluoro-3-methylphenyl)-1-((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one is a useful research compound. Its molecular formula is C18H24FNOS and its molecular weight is 321.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural and Synthetic Studies

A variety of structural and synthetic studies have been conducted to explore the properties and potential applications of compounds structurally related to 3-(4-fluoro-3-methylphenyl)-1-((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one. These studies focus on the synthesis, crystal structure analysis, and stereochemistry of similar compounds, providing insights into their potential applications in pharmaceuticals and material science.

• Synthesis and Stereochemical Analysis : The detailed synthesis and stereochemical determination of active metabolites of potent kinase inhibitors show the importance of stereochemistry in the biological activity of such compounds (Chen et al., 2010). Similarly, studies on the synthesis of potential metabolites of brain imaging agents indicate the relevance of these compounds in medical diagnostics (Andersen et al., 1997).

• Crystal Structure Characterization : Crystal structure analysis of related compounds helps understand their molecular conformations and potential interactions with biological targets. For instance, the crystal structure of 2,4-Bis(2-fluorophenyl)-1-methyl-3-azabicyclo[3.3.1]nonan-9-one revealed insights into its conformation and potential as a pharmaceutical intermediate (Parthiban et al., 2009).

• Catalytic and Biological Activity : The development of catalysts and the evaluation of biological activities of similar compounds underscore their potential in synthetic chemistry and drug discovery. For example, the synthesis of bridged δ-lactones showcases the application of these compounds in catalyzing asymmetric epoxidation reactions, indicating their utility in creating enantioselective synthetic pathways (Kido et al., 1991).